BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
Fasn-IN-1 Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fasn-IN-1

Cat. No.: B2866674

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fasn-IN-1 is a potent and specific inhibitor of Fatty Acid Synthase (FASN), a key enzyme in the
de novo synthesis of fatty acids.[1][2] Dysregulation of FASN is implicated in various diseases,
including cancer and metabolic disorders, making it a critical target for therapeutic
development.[3][4] Accurate and reproducible in vitro and in vivo studies rely on the correct
preparation of Fasn-IN-1 stock solutions. This document provides a detailed protocol for the
preparation, handling, and storage of Fasn-IN-1 stock solutions to ensure experimental
consistency and integrity.

Chemical and Physical Properties

Fasn-IN-1, also known as TVB-2460, is a small molecule inhibitor of FASN.[1] A summary of its
key quantitative properties is provided in the table below for easy reference.
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Property Value Reference
Molecular Weight 395.54 g/mol [1]

CAS Number 1808260-84-5 [11[2]
Solubility in DMSO 100 mg/mL (252.82 mM) [11[2]
Storage of Powder -20°C for up to 3 years [1]

Storage of Stock Solution -80°C for up to 2 years [5][6]

Mechanism of Action and Signaling Pathway

Fatty Acid Synthase (FASN) is the central enzyme in the anabolic pathway of converting dietary
carbohydrates into long-chain saturated fatty acids, primarily palmitate.[3][4] This process is
crucial for various cellular functions, including membrane biogenesis and energy storage.[4] In
many cancer cells, FASN is overexpressed and contributes to tumor growth and survival.[7]
Fasn-IN-1 exerts its inhibitory effect by specifically targeting FASN, thereby blocking the
synthesis of fatty acids and impacting downstream cellular processes.[1][2]
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1. Weigh Fasn-IN-1 Powder

!

2. Add Anhydrous DMSO

|

3. Vortex to Dissolve
(Optional: Warm/Sonicate)

4. Aliquot into Single-Use Vials

5. Store at -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Fasn-
IN-1 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2866674#how-to-prepare-a-stock-solution-of-fasn-in-
1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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